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An Objective Comparison of Americium-241 Oxide and Plutonium-238 Oxide as Fuel for

Radioisotope Thermoelectric Generators (RTGs)

Introduction
Radioisotope Thermoelectric Generators (RTGs) are a critical technology for providing power

to spacecraft and other remote applications where conventional power sources are not

feasible. The choice of radioisotope fuel is paramount to the performance, longevity, and safety

of these systems. For decades, Plutonium-238 (²³⁸Pu) in the form of plutonium dioxide (PuO₂)

has been the fuel of choice for U.S. space missions due to its favorable decay characteristics.

However, with the limited global supply of ²³⁸Pu, interest in alternative isotopes has grown, with

Americium-241 (²⁴¹Am), typically as americium dioxide (AmO₂) or sesquioxide (Am₂O₃),

emerging as a leading candidate, particularly for European space programs.[1][2][3] This guide

provides a detailed, objective comparison of the performance of americium oxide and

plutonium oxide in RTGs, supported by available data.

Quantitative Performance Metrics
The performance of a radioisotope fuel for RTG applications is determined by a range of

physical and radiological properties. The following tables summarize the key quantitative data

for ²⁴¹Am and ²³⁸Pu.
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Property
Americium-241

(²⁴¹Am)

Plutonium-238

(²³⁸Pu)
References

Half-life 432.6 years 87.7 years [1][4]

Decay Mode
Primarily α-decay, with

some γ-emission
Primarily α-decay [1][4]

Principal α-decay

Energies

5.486 MeV (85%),

5.443 MeV (13%),

5.388 MeV (2%)

5.593 MeV [1][4]

Significant γ-ray

Energy
59.54 keV (36%) Low [1]

Specific Power

(Isotope)
0.1147 W/g 0.57 W/g [1][4]

Power Density (Oxide

Fuel)
~0.1 W/g (AmO₂) ~0.5 W/g (PuO₂) [5][6]

Form

Americium dioxide

(AmO₂) or Americium

sesquioxide (Am₂O₃)

Plutonium dioxide

(PuO₂)
[1][7]

Table 1: Key Isotopic and Fuel Properties
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RTG System

Characteristic

Americium-241

Oxide
Plutonium-238 Oxide References

System Specific

Power (5-50 We)

2.0-2.2 Wₑ/kg

(prototype designs)

~5 Wₑ/kg (GPHS-

RTG)
[1][8]

Power Degradation

(20 years)
~3.2% ~15% [9][10]

Availability

Produced from the

decay of ²⁴¹Pu in

spent nuclear fuel

Requires dedicated

production in nuclear

reactors

[1][2][4]

Relative Cost

Lower, estimated to

be five times cheaper

per watt of power

Higher, due to

complex production
[2][11]

Shielding

Requirements

Requires more

shielding due to

gamma emission

Minimal shielding

required for alpha

particles

[1][11][12]

Table 2: Comparison of RTG System Characteristics

Experimental Protocols
Fuel Fabrication and Characterization
The production of radioisotope fuel pellets is a multi-step process conducted in shielded

facilities to protect personnel from radiation.

Plutonium-238 Oxide (PuO₂) Fuel Pellet Fabrication:

Production of ²³⁸Pu: Neptunium-237 (²³⁷Np) targets are irradiated in a nuclear reactor to

produce ²³⁸Pu.[4][13]

Chemical Separation: The irradiated targets are dissolved, and the ²³⁸Pu is chemically

separated from the remaining ²³⁷Np and fission byproducts.[13][14]

Conversion to Oxide: The purified plutonium is converted into plutonium dioxide (PuO₂)

powder.[13][14]
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Pellet Fabrication: The PuO₂ powder is pressed into cylindrical pellets and then sintered at

high temperatures to achieve the desired density and stability.[13] A pellet of PuO₂ glows red

hot from its own decay heat.[7][15]

Americium-241 Oxide (AmO₂) Fuel Pellet Fabrication:

Extraction of ²⁴¹Am: Americium-241 is extracted from aged, reprocessed plutonium stocks,

where it has built up from the beta decay of Plutonium-241 (²⁴¹Pu).[2][16] The process often

involves dissolving the plutonium oxide in nitric acid and using ion exchange to separate the

elements.[16]

Conversion to Oxide: The separated americium solution is converted to an oxide powder,

typically through precipitation as americium oxalate followed by calcination at high

temperatures (e.g., >550°C).[16]

Pellet Fabrication: The AmO₂ or Am₂O₃ powder is pressed and sintered to form pellets.[17]

[18]

Characterization of Fuel Pellets: The fabricated fuel pellets undergo rigorous characterization to

ensure they meet the stringent requirements for space applications. Key characterization

techniques include:

X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the oxide.[18]

Gamma Spectrometry: To determine the isotopic composition and purity of the fuel.[18]

Calorimetry: To measure the thermal output of the fuel pellets.

Dimensional and Density Measurements: To ensure the pellets meet the physical

specifications for loading into the RTG heat source.

RTG Performance Testing
The performance of an RTG is evaluated through a combination of modeling and experimental

testing.

Thermal Output Measurement: The thermal power generated by the radioisotope fuel is the

primary input for the RTG. This is measured using calorimetry under controlled conditions.
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Thermoelectric Converter Efficiency: The efficiency of the thermoelectric materials in

converting heat into electricity is a critical performance parameter. This is typically

characterized by measuring the electrical power output across a range of hot-side and cold-

side temperatures.

System-Level Testing: A complete RTG system, or a breadboard model, is assembled and

tested in a vacuum chamber to simulate the space environment.[10] Key parameters

monitored include:

Electrical power output over time.

Temperature distribution throughout the RTG.

Long-term degradation of the thermoelectric converters.

Logical and Experimental Workflows

Plutonium-238 Oxide Americium-241 Oxide

Application Suitability

High Power Density
(0.57 W/g)

Mass-Sensitive Missions

Shorter Half-life
(87.7 years)
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Limited Availability
(Dedicated Production)

Cost-Sensitive Missions

High Cost Lower Power Density
(0.115 W/g)

Longer Half-life
(432.6 years)

Long Duration Missions
(> 30 years)

Higher Shielding Requirement
(Alpha and Gamma Emitter)

Higher Availability
(Nuclear Waste Byproduct) Lower Cost
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Figure 1: Logical relationship between fuel properties and mission suitability.
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Figure 2: Simplified experimental workflow for RTG fuel pellet fabrication.

Discussion
Performance Trade-offs: The primary performance trade-off between Americium-241 oxide and

Plutonium-238 oxide lies in power density versus longevity. PuO₂ offers a significantly higher

power density, which is a major advantage for mass-constrained missions, as less fuel is

required to produce the same amount of power.[3][19] This translates to a higher system-level

specific power for PuO₂-fueled RTGs.[8]

Conversely, the much longer half-life of ²⁴¹Am results in a more stable power output over

extended periods.[9] For a 20-year mission, the power output from an AmO₂-fueled RTG would

decrease by only about 3.2%, compared to a 15% reduction for a PuO₂-fueled RTG.[9][10] This

makes AmO₂ an attractive option for very long-duration missions, such as interstellar probes or

long-lived landers.

Shielding and Safety: While both isotopes are primarily alpha emitters, which are easily

shielded, ²⁴¹Am also has a significant 59.5 keV gamma emission.[1] This poses a greater

radiological hazard to personnel during handling and integration and may require additional

shielding on the spacecraft to protect sensitive instruments.[1][11] This additional shielding

mass can offset some of the benefits of using a more readily available fuel. In contrast, ²³⁸Pu

requires minimal shielding beyond the RTG casing itself.[7]
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Availability and Cost: The availability and cost of the two isotopes are major differentiating

factors. Plutonium-238 production is a complex and expensive process that requires dedicated

reactor time.[4][19] In contrast, Americium-241 is a byproduct of the nuclear power industry,

accumulating in stockpiles of separated plutonium from reprocessed spent fuel.[2][20] This

makes ²⁴¹Am potentially more accessible and significantly cheaper, which is a key driver for its

adoption by the European Space Agency.[1][2]

Conclusion
Americium-241 oxide and Plutonium-238 oxide each present a unique set of advantages and

disadvantages for use in Radioisotope Thermoelectric Generators.

Plutonium-238 oxide remains the superior choice for missions where high power density and

low shielding requirements are critical, despite its high cost and limited availability. Its proven

track record in numerous space missions underscores its reliability and performance.[15]

Americium-241 oxide is a viable and promising alternative, particularly for long-duration

missions where a stable power output is essential.[3] Its greater availability and lower cost

make it an attractive option for future space exploration programs, provided that the

challenges of its lower power density and higher shielding requirements can be effectively

managed within the mission design.[2][11]

The choice between these two fuel forms will ultimately depend on the specific requirements of

the mission, including its duration, power needs, mass constraints, and budget.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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